Cas no 1350989-01-3 (4-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine)
4-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Methylthio)-N-(tetrahydrofuran-2-ylmethyl)-1,3-benzothiazol-2-amine
- 2-Benzothiazolamine, 4-(methylthio)-N-[(tetrahydro-2-furanyl)methyl]-
- 4-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine
- AKOS024627628
- EN300-235489
- F2145-0913
- 1350989-01-3
- 4-methylsulfanyl-N-(oxolan-2-ylmethyl)-1,3-benzothiazol-2-amine
-
- MDL: MFCD22587757
- Inchi: 1S/C13H16N2OS2/c1-17-10-5-2-6-11-12(10)15-13(18-11)14-8-9-4-3-7-16-9/h2,5-6,9H,3-4,7-8H2,1H3,(H,14,15)
- InChI Key: GARSCHCUURIINY-UHFFFAOYSA-N
- SMILES: S1C2=CC=CC(SC)=C2N=C1NCC1CCCO1
Computed Properties
- Exact Mass: 280.07040549g/mol
- Monoisotopic Mass: 280.07040549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 87.7Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 441.8±41.0 °C at 760 mmHg
- Flash Point: 221.0±27.6 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M246121-100mg |
4-(methylthio)-n-(tetrahydrofuran-2-ylmethyl)-1,3-benzothiazol-2-amine |
1350989-01-3 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M246121-500mg |
4-(methylthio)-n-(tetrahydrofuran-2-ylmethyl)-1,3-benzothiazol-2-amine |
1350989-01-3 | 500mg |
$ 455.00 | 2022-06-04 | ||
| TRC | M246121-1g |
4-(methylthio)-n-(tetrahydrofuran-2-ylmethyl)-1,3-benzothiazol-2-amine |
1350989-01-3 | 1g |
$ 680.00 | 2022-06-04 | ||
| Chemenu | CM562002-100mg |
4-(Methylthio)-N-(tetrahydrofuran-2-ylmethyl)-1,3-benzothiazol-2-amine |
1350989-01-3 | 97% | 100mg |
$257 | 2023-03-27 | |
| Chemenu | CM562002-250mg |
4-(Methylthio)-N-(tetrahydrofuran-2-ylmethyl)-1,3-benzothiazol-2-amine |
1350989-01-3 | 97% | 250mg |
$379 | 2023-03-27 | |
| Chemenu | CM562002-1g |
4-(Methylthio)-N-(tetrahydrofuran-2-ylmethyl)-1,3-benzothiazol-2-amine |
1350989-01-3 | 97% | 1g |
$1054 | 2023-03-27 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00810017-1g |
4-(methylthio)-N-(tetrahydrofuran-2-ylmethyl)-1,3-benzothiazol-2-amine |
1350989-01-3 | 95% | 1g |
¥6852.0 | 2023-04-02 | |
| Enamine | EN300-235489-0.05g |
4-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine |
1350989-01-3 | 95% | 0.05g |
$612.0 | 2024-06-19 | |
| Enamine | EN300-235489-0.1g |
4-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine |
1350989-01-3 | 95% | 0.1g |
$640.0 | 2024-06-19 | |
| Enamine | EN300-235489-0.25g |
4-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine |
1350989-01-3 | 95% | 0.25g |
$670.0 | 2024-06-19 |
4-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 4-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine
4-(Methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine: A Comprehensive Overview
The compound with CAS No. 1350989-01-3, commonly referred to as 4-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzothiazoles, which are known for their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzothiazole ring system with specific substituents that confer unique electronic and steric properties.
The benzothiazole core of this molecule is a bicyclic structure consisting of a benzene ring fused to a thiazole ring. The thiazole moiety contains sulfur and nitrogen atoms, which contribute to the compound's reactivity and stability. The methylsulfanyl group attached at the 4-position of the benzene ring introduces electron-donating effects, enhancing the molecule's ability to participate in various chemical reactions. Additionally, the (oxolan-2-yl)methyl group attached to the nitrogen atom at position 2 of the thiazole ring introduces a cyclic ether functionality, which can influence the compound's solubility and bioavailability.
Recent studies have highlighted the potential of 4-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine in drug discovery. Its unique structure makes it an attractive candidate for designing bioactive molecules targeting various therapeutic areas. For instance, researchers have explored its ability to modulate enzyme activity and interact with biological membranes. The sulfur-containing groups in the molecule are particularly interesting due to their potential role in metalloenzyme inhibition and antioxidant properties.
In terms of synthesis, this compound can be prepared through a variety of routes, including nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high yields and purity. The optimization of reaction conditions has also been a focus of recent research, with studies demonstrating the importance of solvent selection and catalyst usage in achieving desired outcomes.
The application of 4-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amines extends beyond pharmaceuticals into materials science. Its ability to form coordination complexes with transition metals has been leveraged in the development of new catalysts for organic transformations. Furthermore, its photochemical properties make it a promising candidate for applications in optoelectronics and sensors.
From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Recent research has focused on its biodegradability under various environmental conditions, with findings suggesting that it undergoes rapid transformation under aerobic conditions. This information is vital for assessing its safety profile and ensuring sustainable practices in its production and use.
In conclusion, 4-(methylsulfanyl)-N-[(oxolan-2-yil)methyl]-1,3-benzothiazol-Z-amines represent a class of compounds with diverse applications across multiple disciplines. Their unique chemical properties, combined with advancements in synthetic methodologies and application-oriented research, position them as key players in future innovations. As ongoing studies continue to uncover new facets of their behavior and utility, this compound will undoubtedly play an increasingly important role in both academic research and industrial applications.
1350989-01-3 (4-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)